Cas no 60129-64-8 (Paniculoside II)

Paniculoside II Properties

Names and Identifiers

• Paniculoside II
• 1-O-[(5β,8α,9β,10α,11β,13α,15β)-11,15-Dihydroxy-18-oxokaur-16-en- 18-yl]-β-D-glucopyranose
• Kaur-16-en-18-oic acid,11,15-dihydroxy-,&acirc
• (4alpha,11beta,15beta)-11,15-Dihydroxykaur-16-en-18-oic acid beta-D-glucopyranosyl ester
• AKOS032962331
• FS-8856
• CS-0023251
• 60129-64-8
• Kaur-16-en-18-oic acid, 11,15-dihydroxy-, beta-D-glucopyranosyl ester, (4alpha,11beta,15beta)-
• HY-N3108
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9R,10S,11S,13S,15R)-11,15-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• DTXSID801132161
• [ "" ]
• Kaur-16-en-18-oic acid, 11,15-dihydroxy-, I(2)-D-glucopyranosyl ester, (4I+/-,11I(2),15I(2))-
• (4R,15R)-11beta,15-Dihydroxykaur-16-en-18-oic acid [beta-D-glucopyranosyl] ester
• DA-59526
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 11,15-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• +Expand

• InChIKey： OHCCJDCXGVSWSO-WWXRUBGDSA-N
• Inchi： InChI=1S/C26H40O9/c1-12-13-9-14(28)20-24(2)6-4-7-25(3,16(24)5-8-26(20,10-13)21(12)32)23(33)35-22-19(31)18(30)17(29)15(11-27)34-22/h13-22,27-32H,1,4-11H2,2-3H3/t13-,14+,15-,16+,17-,18+,19-,20+,21-,22+,24-,25-,26-/m1/s1
• SMILES： C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2[C@H](C[C@H](C3)C(=C)[C@H]4O)O)(C)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O

Computed Properties

• Exact Mass: 496.26700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 496.26723285g/mol
• Heavy Atom Count: 35
• Complexity: 879
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 157Ų

Experimental Properties

• LogP: 0.24020
• PSA: 156.91000
• Boiling Point: 672.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.7 mmHg at 25°C
• Flash Point: 221.9±25.0 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3